Cas no 1090615-75-0 (N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide
• CAS No: 1090615-75-0
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5673008
• PubChem ID: 39903178
• Update Time: 2025-06-08

N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AB01284299-01
• AKOS034420186
• N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide
• NCGC00290326-01
• EN300-26684567
• 1090615-75-0
• Z51255857

• Inchi： 1S/C17H22N2O2/c1-13-7-6-8-15(14(13)2)21-11-16(20)19-17(12-18)9-4-3-5-10-17/h6-8H,3-5,9-11H2,1-2H3,(H,19,20)
• InChI Key： OWFBFNLKFNOFDL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1C)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide (CAS No. 1090615-75-0)

N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1090615-75-0, represents a unique molecular structure that combines a cyano-substituted cyclohexyl group with a dimethylphenoxyacetamide moiety. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structural features of N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide make it a promising candidate for further exploration in drug discovery. The presence of the cyano group (-CN) enhances its reactivity, allowing for various chemical modifications that can fine-tune its pharmacological profile. Meanwhile, the dimethylphenoxy group introduces lipophilicity and potential interactions with specific biological targets. This combination of attributes has sparked interest among researchers seeking novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide and biological receptors. Studies have indicated that the compound exhibits binding affinity to certain enzymes and receptors, suggesting potential applications in treating various diseases. For instance, preliminary research has explored its interaction with enzymes involved in inflammation and pain pathways, highlighting its potential as an anti-inflammatory agent.

In addition to its pharmacological potential, N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide has been investigated for its role in chemical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules, enabling the development of novel drugs with tailored properties. Its unique structure allows for modifications at multiple sites, providing chemists with flexibility in designing molecules with specific biological activities.

The synthesis of N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide involves a series of well-orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the functionalization of cyclohexane derivatives, followed by the introduction of the cyano and phenoxy groups. Each step must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most intriguing aspects of N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide is its potential role in addressing unmet medical needs. Ongoing clinical trials and preclinical studies are evaluating its efficacy and safety in various therapeutic contexts. These investigations aim to determine whether the compound can modulate disease pathways effectively while minimizing side effects. The results of these studies will be crucial in determining its future as a viable therapeutic option.

The development of new drugs is often a lengthy and complex process, requiring extensive collaboration between chemists, biologists, and clinicians. N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide exemplifies this collaborative effort, as it represents the culmination of years of research and experimentation. Its journey from a laboratory curiosity to a potential drug candidate underscores the importance of innovation and perseverance in pharmaceutical science.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways. N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide stands as a testament to this progress, embodying the principles of rational drug design and molecular engineering. Its unique properties make it a valuable tool for researchers seeking to develop new treatments for complex diseases.

The future prospects for N-(1-cyanocyclohexyl)-2-(2,3-dimethylphenoxy)acetamide are bright, thanks to ongoing research and development efforts. As new methodologies emerge and our knowledge base expands, it is likely that this compound will find even broader applications in medicine and beyond. Its story serves as an inspiration for future generations of scientists who aim to push the boundaries of what is possible in pharmaceutical chemistry.